Cas no 854860-48-3 (2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride
• CAS No: 854860-48-3
• MDL: MFCD19200434
• CID: 4660604
• Update Time: 2025-05-20

2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride

• MDL： MFCD19200434

Additional information on 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride

Recent Advances in the Application of 2,5-Dimethyl-4-nitrobenzene-1-sulfonyl Chloride (CAS: 854860-48-3) in Chemical Biology and Pharmaceutical Research

2,5-Dimethyl-4-nitrobenzene-1-sulfonyl chloride (CAS: 854860-48-3) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including sulfonamide-based drugs, enzyme inhibitors, and fluorescent probes. Recent studies have highlighted its potential in targeted drug delivery, proteomics, and medicinal chemistry, making it a compound of high interest for researchers in these fields.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride as a building block for the development of novel sulfonamide-based kinase inhibitors. The researchers demonstrated that this compound could be efficiently coupled with various amine derivatives to produce a library of potential kinase inhibitors with improved selectivity and potency. The study also highlighted the compound's stability under physiological conditions, which is a critical factor for its application in drug development.

In the field of chemical biology, 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride has been utilized as a reactive probe for labeling and identifying active sites in proteins. A 2023 study in ACS Chemical Biology reported the successful use of this compound in activity-based protein profiling (ABPP), where it was employed to covalently modify cysteine residues in target enzymes. This approach provided valuable insights into enzyme mechanisms and facilitated the discovery of new drug targets.

Another significant application of this compound lies in its role as a precursor for fluorescent dyes. Researchers have recently developed a series of nitrobenzene-sulfonyl chloride-based fluorescent probes for imaging applications. These probes exhibit excellent photostability and can be tailored for specific cellular targets, making them valuable tools for live-cell imaging and diagnostic purposes.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification processes for 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing hazardous byproducts. This development is particularly important for scaling up production to meet the growing demand in pharmaceutical applications.

Looking forward, the unique properties of 2,5-dimethyl-4-nitrobenzene-1-sulfonyl chloride (CAS: 854860-48-3) position it as a valuable tool for multiple areas of research. Its applications in drug discovery, chemical biology, and diagnostic imaging continue to expand, with several patent applications filed in the past year covering novel uses of this compound. As research progresses, we anticipate seeing more innovative applications emerge, particularly in the areas of targeted therapeutics and molecular imaging.